Cas no 2241866-87-3 ((3,5-bis(methyl-d3)phenyl)boronic acid)

• Product Name: (3,5-bis(methyl-d3)phenyl)boronic acid
• CAS No: 2241866-87-3
• MF: C₈H₁₁BO₂
• MW: 156.019712686539
• CID: 6815886
• PubChem ID: 45788906
• Update Time: 2025-03-03

(3,5-bis(methyl-d3)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-bis(methyl-d3)phenyl)boronic acid
• AKOS015943771
• 2241866-87-3
• (3,5-Dimethyl-d6)-phenylboronic acid
• F92695
• CS-19103

• Inchi： 1S/C8H11BO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5,10-11H,1-2H3/i1D3,2D3
• InChI Key： DJGHSJBYKIQHIK-WFGJKAKNSA-N
• SMILES： OB(C1C=C(C([2H])([2H])[2H])C=C(C([2H])([2H])[2H])C=1)O

Computed Properties

• Exact Mass: 156.1228702Da
• Monoisotopic Mass: 156.1228702Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų